Cas no 2083623-41-8 (Phosmet-d6)

Phosmet-d6 is a deuterium-labeled analog of Phosmet, an organophosphate insecticide and acaricide. The incorporation of six deuterium atoms enhances its utility as an internal standard in analytical methodologies, particularly in mass spectrometry-based quantification. This isotopically labeled compound ensures high precision and accuracy by minimizing matrix effects and isotopic interference during analysis. Phosmet-d6 is widely employed in residue testing, environmental monitoring, and metabolic studies, offering excellent chemical stability and traceability. Its use significantly improves the reliability of data in compliance with regulatory standards, making it indispensable for laboratories requiring rigorous quality control in pesticide analysis.

Phosmet-d6 structure

Product Name:Phosmet-d6

CAS No:2083623-41-8

MF:C₁₁H₁₂NO₄PS₂

MW:323.358011245728

CID:4765539

Update Time:2025-10-05

Phosmet-d6 Chemical and Physical Properties

Names and Identifiers

- Phosmet D6
- 2-[bis(trideuteriomethoxy)phosphinothioylsulfanylmethyl]isoindole-1,3-dione
- Phosmet D6 100 microg/mL in Acetone
- Phosmet-(dimethyl-d6), analytical standard
- Phosmet-d6
- Inchi： 1S/C11H12NO4PS2/c1-15-17(18,16-2)19-7-12-10(13)8-5-3-4-6-9(8)11(12)14/h3-6H,7H2,1-2H3/i1D3,2D3
- InChI Key： LMNZTLDVJIUSHT-WFGJKAKNSA-N
- SMILES： S(CN1C(C2C=CC=CC=2C1=O)=O)P(OC([2H])([2H])[2H])(OC([2H])([2H])[2H])=S

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 399
XLogP3: 2.8
Topological Polar Surface Area: 113

Phosmet-d6 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P353702-10mg	Phosmet-d6	2083623-41-8		10mg	$ 201.00	2023-09-06
TRC	P353702-50mg	Phosmet-d6	2083623-41-8		50mg	$ 937.00	2023-09-06
TRC	P353702-100mg	Phosmet-d6	2083623-41-8		100mg	$ 1610.00	2023-09-06
1PlusChem	1P01FOIW-1mg	Phosmet-d6 100 Âµg/mL in Acetone	2083623-41-8	≥99% deuterated forms (d1-d6)	1mg	$64.00	2023-12-19
1PlusChem	1P01FOIW-5mg	Phosmet-d6 100 Âµg/mL in Acetone	2083623-41-8	≥99% deuterated forms (d1-d6)	5mg	$169.00	2023-12-19
1PlusChem	1P01FOIW-10mg	Phosmet-d6 100 Âµg/mL in Acetone	2083623-41-8	≥99% deuterated forms (d1-d6)	10mg	$286.00	2023-12-19

Phosmet-d6 Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
3. An ionic liquid-based synergistic extraction strategy for rare earths†

Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
4. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
5. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550

Additional information on Phosmet-d6

Research Brief on Phosmet-d6 (CAS 2083623-41-8): Analytical Applications and Recent Advances

Phosmet-d6, a deuterated analog of the organophosphate insecticide phosmet (CAS 732-11-6), has emerged as a critical internal standard in residue analysis and environmental monitoring. The compound (CAS 2083623-41-8) features six deuterium atoms replacing hydrogen at key positions, significantly improving mass spectrometry quantification accuracy through isotopic differentiation. Recent studies highlight its growing importance in compliance with increasingly stringent food safety regulations (e.g., EU MRLs) and environmental protection standards.

Advanced analytical methodologies utilizing Phosmet-d6 have been validated in 2023-2024 studies, particularly in LC-MS/MS systems achieving detection limits below 0.01 μg/kg in complex matrices. A notable application appears in Journal of Agricultural and Food Chemistry (2024) where Phosmet-d6 enabled precise correction of matrix effects during multi-residue analysis of 120 pesticides in botanical dietary supplements. The deuterated standard demonstrated superior performance compared to structural analogs in compensating for ionization suppression.

Emerging research directions include the compound's application in novel exposure assessment techniques. A 2024 Environmental Science & Technology study employed Phosmet-d6 as a tracer in wastewater-based epidemiology to track population-level pesticide exposures. This approach revealed previously undetectable spatial-temporal patterns of agricultural chemical use in urban catchments, demonstrating the compound's versatility beyond traditional residue analysis.

Significant progress has been made in synthetic routes for Phosmet-d6, with recent patents (WO2023184567) describing improved deuteration methods achieving >99.5% isotopic purity. These advances address previous challenges in producing kilogram-scale batches required for commercial reference standards. Concurrently, stability studies published in Analytical and Bioanalytical Chemistry (2023) confirmed the compound's 36-month shelf life under recommended storage conditions (-20°C in amber vials).

The environmental fate of Phosmet-d6 itself has become a research focus, with 2024 studies employing it as a probe to investigate degradation pathways. Interestingly, research indicates its deuterium kinetic isotope effect (DKIE) alters photodegradation rates compared to native phosmet, providing new insights into environmental persistence mechanisms. These findings have implications for designing next-generation deuterated analytical standards with optimized environmental profiles.

Commercial availability of Phosmet-d6 has expanded significantly, with major reference material providers now offering certified solutions traceable to NIST standards. Recent interlaboratory comparisons (2023-2024) demonstrate improved between-lab reproducibility (RSD <5%) when using this deuterated standard, addressing previous concerns about method variability in regulatory monitoring programs.

Future research directions likely include expanded applications in exposomics studies and the development of automated calibration systems integrating Phosmet-d6. The compound's unique properties continue to make it indispensable for meeting evolving analytical challenges in food safety and environmental monitoring, particularly as regulatory limits approach single-digit part-per-trillion levels.